Cas no 2228486-00-6 (2-(2,2-dimethylthiolan-3-yl)morpholine)

• Product Name: 2-(2,2-dimethylthiolan-3-yl)morpholine
• CAS No: 2228486-00-6
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 6433981
• PubChem ID: 165691747
• Update Time: 2025-05-30

2-(2,2-dimethylthiolan-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylthiolan-3-yl)morpholine
• EN300-1735030
• 2228486-00-6

• Inchi： 1S/C10H19NOS/c1-10(2)8(3-6-13-10)9-7-11-4-5-12-9/h8-9,11H,3-7H2,1-2H3
• InChI Key： NPTGBKYGOUZUQS-UHFFFAOYSA-N
• SMILES： S1CCC(C2CNCCO2)C1(C)C

Computed Properties

• Exact Mass: 201.11873540g/mol
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 2-(2,2-dimethylthiolan-3-yl)morpholine

A Comprehensive Overview of 2-(2,2-Dimethylthiolan-3-yl)Morpholine (CAS No. 2228486-00-6)

Introduction to 2-(2,2-Dimethylthiolan-3-yl)Morpholine

2-(2,2-Dimethylthiolan-3-yl)Morpholine, identified by the CAS number 118486-00-6, is a compound of significant interest in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted thiolane moiety. The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom and an amine group, serves as a versatile platform for further functionalization. The thiolane group, on the other hand, introduces sulfur into the molecule, enhancing its reactivity and potential applications in catalysis and material synthesis.

Structural Features and Synthesis

The synthesis of 118486-00-6 involves a multi-step process that typically begins with the preparation of the thiolane derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The key steps often include nucleophilic substitution reactions and subsequent cyclization to form the morpholine ring. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions.

Applications in Organic Chemistry

118486-00-6 has found applications in asymmetric catalysis due to its ability to act as a chiral ligand. Its sulfur-containing structure facilitates the formation of stable metal complexes, which are highly effective in enantioselective reactions. Recent studies have demonstrated its utility in the synthesis of complex natural products and pharmaceutical intermediates.

Material Science Applications

In material science, this compound has been investigated for its potential as a building block in polymer synthesis. Its morpholine ring provides sites for polymerization, while the thiolane group introduces sulfur-based functionalities that can enhance mechanical properties. Researchers are exploring its use in creating biodegradable polymers for sustainable applications.

Recent Research Findings

The latest research on 118486-00-6 has focused on its role in bioconjugation chemistry. Scientists have developed methods to attach this compound to biomolecules such as proteins and DNA, enabling new possibilities in drug delivery systems and diagnostics. Additionally, studies have highlighted its potential as a stabilizing agent in lipid nanoparticles used for vaccine delivery.

Safety Considerations

While handling this compound, it is essential to adhere to standard laboratory safety protocols. Proper ventilation and personal protective equipment should be used during synthesis and manipulation of the compound. Storage should be in accordance with recommended guidelines to ensure stability and prevent degradation.

FUTURE PERSPECTIVES

The future of this compound looks promising with ongoing research into its applications in green chemistry and sustainable materials development. Collaborative efforts between chemists and material scientists are expected to unlock new functionalities and expand its utility across diverse industries.